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Technical Support Center: AdCaPy Package
Important Notice: Our team has been unable to locate any publicly available documentation or

resources for a software package specifically named "AdCaPy" related to handling missing

data in a scientific or drug development context. The following information is based on general

best practices for handling missing data and may not be specific to the "AdCaPy" package. We

recommend verifying the package name and consulting its official documentation if available.

Frequently Asked Questions (FAQs)
Q1: What are the common types of missing data?

A1: Understanding the nature of missing data is crucial for selecting an appropriate handling

strategy. Generally, missing data can be categorized into three types:

Missing Completely at Random (MCAR): The probability of a value being missing is

unrelated to both the observed and unobserved data. This is the ideal scenario, but often not

the case in real-world data.

Missing at Random (MAR): The probability of a value being missing is related to the

observed data, but not the missing data itself. For example, if men are less likely to fill out a

depression survey, the missingness on the depression score is related to the 'gender'

variable.

Missing Not at Random (MNAR): The probability of a value being missing is related to the

value of the missing data itself. For instance, individuals with very high incomes might be
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less likely to disclose their income.

A logical diagram illustrating the relationship between these types of missing data is provided

below.

Types of Missing Data

DependencyMissing Completely
at Random (MCAR)

Observed Data

Independent of

Missing Data

Independent of

Missing at Random (MAR)

Dependent on

Independent of

Missing Not at Random (MNAR)
Dependent on

Click to download full resolution via product page

Figure 1: Relationships between types of missing data.

Q2: How can I identify which variables in my dataset contain missing values?

A2: A common first step in handling missing data is to identify the extent of the problem. A

summary table can provide a clear overview of missing values per variable.
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Variable Name Number of Missing Values
Percentage of Missing
Values

Biomarker_A 15 5.0%

Patient_Age 0 0.0%

Drug_Dosage 5 1.7%

Clinical_Outcome 25 8.3%

Table 1: Example summary of missing data in a dataset.

Q3: What are the basic strategies for handling missing data?

A3: There are several strategies to handle missing data, each with its own advantages and

disadvantages. The choice of strategy depends on the type and amount of missing data, as

well as the specific analysis being performed.

Deletion Methods:

Listwise Deletion: Entire records (rows) with any missing values are removed. This is a

simple approach but can significantly reduce the sample size and introduce bias if the data

is not MCAR.

Pairwise Deletion: For a specific analysis (e.g., correlation), only the records with missing

values for the variables involved in that analysis are excluded. This can lead to correlation

matrices that are not positive semi-definite.

Imputation Methods:

Mean/Median/Mode Imputation: Missing values are replaced with the mean, median, or

mode of the respective variable. This is simple but can distort the distribution of the

variable and reduce variance.

Regression Imputation: Missing values are predicted using a regression model based on

other variables in the dataset.
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Multiple Imputation: This is a more sophisticated method where multiple plausible values

are generated for each missing entry, creating multiple "complete" datasets. The analysis

is performed on each dataset, and the results are then pooled. This method accounts for

the uncertainty associated with the imputed values.

Troubleshooting Guides
Problem: My analysis results are biased after handling missing data.

Solution:

Review your missing data handling method. Simple methods like mean imputation can

introduce bias. If you used such a method, consider a more advanced approach like multiple

imputation.

Assess the type of missingness. If the data is likely MAR or MNAR, simple deletion or

imputation methods are likely to produce biased results.

Check for patterns in missingness. Analyze if the missingness is correlated with other

variables. This can provide insights into the mechanism of missingness and help you choose

a more appropriate handling strategy.

The workflow for troubleshooting biased results is illustrated in the diagram below.
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Figure 2: Workflow for troubleshooting biased analysis results.

Problem: The AdCaPy package (or my analysis tool) is throwing an error when I try to impute

missing values.

Solution:

Check Data Types: Ensure that the data types of your variables are correct. Some imputation

methods may only work with numerical data.
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Sufficient Data for Imputation: Some imputation models, like regression-based imputation,

require a sufficient number of complete records to build a predictive model. If too much data

is missing, the model may fail.

Consult Documentation: If "AdCaPy" is the correct name of your package, refer to its official

documentation for specific error messages and their meanings. The documentation should

provide guidance on the expected data format and the limitations of its imputation functions.

Experimental Protocols
Protocol: Handling Missing Data using Multiple Imputation

This protocol outlines the general steps for using multiple imputation, a robust method for

handling missing data.

Identify Missing Data: Quantify the amount and identify the patterns of missing data in your

dataset.

Choose an Imputation Model: Select an appropriate imputation model based on the nature of

your data (e.g., linear regression for continuous data, logistic regression for categorical

data). The model should include the variables with missing data as outcomes and other

variables in the dataset as predictors.

Generate Multiple Imputed Datasets: Generate 'm' (typically 5-10) complete datasets by

imputing the missing values 'm' times. Each imputed dataset will be slightly different,

reflecting the uncertainty of the imputation.

Analyze Each Imputed Dataset: Perform your planned statistical analysis on each of the 'm'

imputed datasets. This will result in 'm' sets of results (e.g., 'm' regression coefficients).

Pool the Results: Combine the results from the 'm' analyses into a single set of results using

specific pooling rules (e.g., Rubin's rules). This will give you a single point estimate and a

standard error that accounts for the uncertainty in the imputed values.

The experimental workflow for multiple imputation is visualized below.
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Figure 3: Experimental workflow for Multiple Imputation.

To cite this document: BenchChem. [Handling missing data with the AdCaPy package].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201274#handling-missing-data-with-the-adcapy-
package]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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